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Compound of Interest

Compound Name: Dibromoacetylene

Cat. No.: B14170809

For Researchers, Scientists, and Drug Development Professionals

WARNING: Dibromoacetylene is an extremely hazardous and reactive compound. This guide
provides a summary of available information on its safety and handling. However, critical gaps
in quantitative toxicological and exposure limit data exist. Extreme caution, rigorous risk
assessment, and adherence to stringent safety protocols are mandatory when handling this
substance. This document should be used as a supplement to, not a replacement for,
comprehensive institutional safety training and expert consultation.

Executive Summary

Dibromoacetylene (C2Br2) is a colorless, sweet-smelling liquid that is highly explosive and
pyrophoric, igniting spontaneously in air.[1] It is also a lachrymator, causing irritation and
tearing of the eyes.[1] Due to its extreme reactivity, it poses a significant risk of fire and
explosion. When heated, it can decompose violently.[2] This guide synthesizes the available
data on the properties, hazards, and handling of dibromoacetylene to inform laboratory safety
practices.

Physicochemical and Hazard Properties

A summary of the known physical and chemical properties of dibromoacetylene is presented
in the table below.
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Property Value Source
Chemical Formula C2Br2 [1]
Molecular Weight 183.83 g/mol [2]
Appearance Clear, water-like liquid [1]
Sweetish; produces white
Odor fumes in air with an ozone-like [1]
smell
Melting Point -24 °C [2]
Boiling Point Not available (decomposes)
Density ~2.59 g/cm?3 (estimated) [2]
Not applicable (spontaneousl
Flash Point PP (sp Y
flammable)
Explosive, pyrophoric (ignites
Hazards spontaneously in air), [1]

lachrymator

Note: Quantitative toxicological data such as LD50 and LC50 values for dibromoacetylene are
not readily available in the reviewed literature. Similarly, specific occupational exposure limits
(OSHA PEL, NIOSH REL, ACGIH TLV) have not been established for this compound. In the
absence of this data, it must be treated as a substance with high acute toxicity.

Reactivity and Incompatibilities

Dibromoacetylene is a highly reactive compound. Its primary hazards stem from its instability
and reactivity with air and other chemicals.

» Air and Oxygen: Dibromoacetylene ignites spontaneously in air, producing a sooty black
smoke and a red flame.[1] A slower reaction with oxygen and water can yield oxalic acid and
hydrobromic acid.[1]

e Heat: When heated, dibromoacetylene can explode violently, decomposing into carbon and
other substances.[1][2]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Dibromoacetylene
https://m.chemicalbook.com/ProductChemicalPropertiesCB91269047_EN.htm
https://en.wikipedia.org/wiki/Dibromoacetylene
https://en.wikipedia.org/wiki/Dibromoacetylene
https://m.chemicalbook.com/ProductChemicalPropertiesCB91269047_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB91269047_EN.htm
https://en.wikipedia.org/wiki/Dibromoacetylene
https://www.benchchem.com/product/b14170809?utm_src=pdf-body
https://www.benchchem.com/product/b14170809?utm_src=pdf-body
https://www.benchchem.com/product/b14170809?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dibromoacetylene
https://en.wikipedia.org/wiki/Dibromoacetylene
https://www.benchchem.com/product/b14170809?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dibromoacetylene
https://m.chemicalbook.com/ProductChemicalPropertiesCB91269047_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14170809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Incompatible Materials: As an acetylenic compound, dibromoacetylene is incompatible with
a range of substances. Specific incompatibilities include:

o Oxidizing agents: Vigorous to explosive reactions can occur.
o Bases: Strong bases can lead to decomposition.

o Certain Metals: Contact with copper, silver, and mercury can form explosive acetylides.[3]

[4]
o Halogens: Reacts with bromine to form tetrabromoethene.[1]

o Apiezon L: This vacuum grease is incompatible and should not be used in apparatus for
the distillation of dibromoacetylene.[1]

A diagram illustrating the key reactivity and incompatibility concerns is provided below.

Reactivity and Incompatibilities of Dibromoacetylene.

Experimental Protocols and Handling

Due to the extreme hazards of dibromoacetylene, all manipulations should be conducted by
highly trained personnel in a well-ventilated laboratory, preferably within a fume hood, and with
appropriate engineering controls. A safety shield should be used at all times.

Synthesis Protocol

One reported method for the synthesis of dibromoacetylene involves the reaction of 1,1,2-
tribromoethylene with potassium hydroxide.[1] This method is noted to carry a risk of explosion.

[1]

Materials:

e 1,1,2-tribromoethylene
e Potassium hydroxide

« Inert solvent (e.g., a high-boiling point hydrocarbon)
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e Apparatus for reaction under an inert atmosphere (e.g., Schlenk line)
Procedure (General Outline - to be adapted with rigorous risk assessment):

» All glassware must be oven-dried and cooled under an inert atmosphere (e.g., argon or
nitrogen).

e The reaction should be performed in a robust reaction vessel, behind a blast shield, in a
fume hood.

e The 1,1,2-tribromoethylene is dissolved in an appropriate inert solvent.

» Potassium hydroxide is added portion-wise at a controlled temperature, typically at or below
room temperature, with vigorous stirring.

e The reaction progress should be monitored carefully.

» Upon completion, the reaction mixture must be quenched with extreme care (see quenching
protocol below).

Safe Handling and Storage

o Atmosphere: Dibromoacetylene must be handled and stored under an inert atmosphere at
all times to prevent contact with air.

o Temperature: Store in a cool, well-ventilated area, away from heat sources.

» Containers: Use robust, sealed containers suitable for storing explosive and pyrophoric
liquids.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.

o Skin Protection: Flame-resistant lab coat and chemically resistant gloves (e.g., butyl
rubber or Viton).
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o Respiratory Protection: A self-contained breathing apparatus (SCBA) may be necessary
for emergency situations.

Quenching Protocol

Unused dibromoacetylene and reaction residues must be quenched carefully. The following is
a general procedure for quenching highly reactive substances and should be adapted with
caution for dibromoacetylene.

Materials:

Inert, high-boiling point solvent (e.g., toluene)

Isopropanol

Methanol

Water

Apparatus for reaction under an inert atmosphere with cooling capability.
Procedure:

e The vessel containing the dibromoacetylene residue should be under an inert atmosphere
and cooled in an ice bath.

e Slowly add a less reactive alcohol, such as isopropanol, dropwise with vigorous stirring.
Monitor for any temperature increase or gas evolution.[5]

« Once the initial reaction subsides, slowly add methanol, which is more reactive, to ensure
complete quenching.[5]

 After the reaction with methanol is complete, very slowly add water dropwise to neutralize
any remaining reactive species.[5]

e The resulting mixture should be neutralized before disposal as hazardous waste.

Emergency Procedures
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Spill Response

A spill of dibromoacetylene is a high-hazard emergency. The primary response should be to
evacuate the area and alert emergency responders.

A logical workflow for responding to a dibromoacetylene spill is outlined below.

Immediately Evacuate the Area

Alert Colleagues and Activate Alarm

Call Emergency Services

Isolate the Spill Area
(Close doors, restrict access)

Provide Information to Responders
(Substance, quantity, location)

( )

Click to download full resolution via product page

Dibromoacetylene Spill Response Workflow.
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Cleanup: Spill cleanup should only be performed by trained hazardous materials personnel
with appropriate PPE, including SCBA. The spill should be covered with a dry, inert absorbent
material (e.g., sand or vermiculite) and collected in a sealed container for disposal. Do not use
water or combustible absorbents.

Fire Response

In the event of a fire involving dibromoacetylene, evacuate the area immediately and call the
fire department. Inform them of the nature of the chemical involved. Do not attempt to
extinguish the fire with water. Use a dry chemical or sand-based extinguishing agent.

First Aid

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

» Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention.

« Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing
has stopped, give artificial respiration. Seek immediate medical attention.

« Ingestion: Do not induce vomiting. Seek immediate medical attention.

Conclusion

Dibromoacetylene is a substance of extreme hazard that requires meticulous planning and
execution of safety procedures. The lack of comprehensive toxicological and exposure data
necessitates a highly conservative approach to its handling. All personnel working with this
compound must be thoroughly trained, and all experimental work must be conducted with the
appropriate engineering controls and personal protective equipment in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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